Cas no 533-88-0 (2-Amino-5-hydroxypentanoic acid)

2-Amino-5-hydroxypentanoic acid structure

533-88-0 structure

Product Name:2-Amino-5-hydroxypentanoic acid

CAS No:533-88-0

Molecular Formula:C₅H₁₁NO₃

Molecular Weight:133.14574

MDL:MFCD12911768

CID:367592

PubChem ID:95562

2-Amino-5-hydroxypentanoic acid Properties

Names and Identifiers

- 2-Amino-5-hydroxypentanoic acid
- 5-Hydroxy-DL-norvaline
- Norvaline, 5-hydroxy-
- NSC 20896
- Pentahomoserine
- alpha-Amino-delta-hydroxy-n-valeric acid
- alpha-Amino-delta-hydroxyvaleric acid
- NSC206265
- 2-Amino-5-hydroxyvaleric acid
- .alpha.-Amino-.delta.-hydroxyvalerate
- NSC-20896
- L-.alpha.-Amino-.delta.-hydroxyvaleric acid
- PENTAHOMOSERINE DL-FORM [MI]
- NSC20896
- EN300-84934
- PENTAHOMOSERINE [MI]
- 533-88-0
- .ALPHA.-AMINO-.DELTA.-HYDROXYVALERIC ACID
- NSC-206265
- CHEBI:165867
- 5-OH-2-NH2-Valerate
- Hava-5 cpd
- 5-Hydroxy-2-aminovalerate
- 5-Hydroxynorvaline
- CZWARROQQFCFJB-UHFFFAOYSA-N
- FT-0689993
- AKOS015892690
- DTXSID901315938
- .alpha.-Amino-.delta.-hydroxyvaleric cid
- HYDROXYVALINE
- SY269711
- PENTAHOMOSERINE, (+/-)-
- PKG8I0M67E
- L-2-Amino-5-hydroxypentanoic acid
- 2-Amino-5-hydroxypentanoicacid
- .delta.-Hydroxynorvaline
- SCHEMBL59755
- Q27286597
- MFCD00078391
- delta-Hydroxynorvaline
- Norvaline, 5-hydroxy-, L-
- DL-.DELTA.-HYDROXY-.ALPHA.-AMINOVALERIC ACID
- UNII-PKG8I0M67E
- +Expand
- MDL： MFCD12911768
- InChIKey： CZWARROQQFCFJB-UHFFFAOYSA-N
- Inchi： InChI=1S/C5H11NO3/c6-4(5(8)9)2-1-3-7/h4,7H,1-3,6H2,(H,8,9)
- SMILES： C(CC(C(=O)O)N)CO

Computed Properties

Exact Mass: 133.074
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 4
Monoisotopic Mass: 133.074
Heavy Atom Count: 9
Complexity: 94.2
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: _4.2
Topological Polar Surface Area: 83.6A^2

Experimental Properties

LogP: -0.12890
PSA: 83.55000
Refractive Index: 1.504
Boiling Point: 306.1°Cat760mmHg
Melting Point: 218-220 ºC
Flash Point: 138.9°C
Solubility: Extremely soluble (1000 g/l) (25 º C),
Density: 1.241±0.06 g/cm3 (20 ºC 760 Torr),

2-Amino-5-hydroxypentanoic acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Enamine	EN300-84934-0.05g	2-amino-5-hydroxypentanoic acid	533-88-0	95%	0.05g	$468.0	2024-05-21
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1835263-50mg	2-Amino-5-Hydroxypentanoic acid	533-88-0	98%	50mg	￥10483.00

2-Amino-5-hydroxypentanoic acid Synthesis

Synthetic Circuit 1

56-86-0

56-86-0

533-88-0

533-88-0

63493-28-7

63493-28-7

62400-75-3

62400-75-3

40217-11-6

40217-11-6

21926-01-2

21926-01-2

16369-14-5

16369-14-5

927-55-9

927-55-9

498-63-5

498-63-5

98-79-3

98-79-3

Reaction Conditions

1.1 Reagents: Hydrogen , Phosphoric acid Catalysts: Rhodium , Molybdenum oxide Solvents: Water ; 6 h, pH 1.8, 70 bar, 100 °C

Reference

: Rh-Catalyzed Hydrogenation of Amino Acids to Biobased Amino Alcohols: Tackling Challenging Substrates and Application to Protein Hydrolysates

Vandekerkhove, Annelies ; Claes, Laurens ; De Schouwer, Free; Van Goethem, Cedric ; Vankelecom, Ivo F. J.; et al, ACS Sustainable Chemistry & Engineering, 2018, 6(7), 9218-9228

2-Amino-5-hydroxypentanoic acid Raw materials

L-Glutamic acid

2-Amino-5-hydroxypentanoic acid Preparation Products

2-Amino-5-hydroxypentanoic acid Related Literature

1. Simple syntheses of (S)-2- and 4-amino-5-hydroxypentanoic acids

Kleomenis Barlos,Petros Mamos,Dionysios Papaioannou,Stella Patrianakou J. Chem. Soc. Chem. Commun. 1987 1583
2. Design, synthesis and biological activity of a targeted library of potential tryptase inhibitors

Mónica García,Xavier del Río,Sandra Silvestre,Mario Rubiralta,Estrella Lozoya,Victor Segarra,Dolors Fernández,Montserrat Miralpeix,Mònica Aparici,Anna Diez Org. Biomol. Chem. 2004 2 1633
3. The biosynthesis of plant alkaloids and nitrogenous microbial metabolites

R. B. Herbert Nat. Prod. Rep. 1986 3 185
4. Identification and characterization of enzymes involved in the biosynthesis of pyrimidine nucleoside antibiotics

M. McErlean,X. Liu,Z. Cui,B. Gust,S. G. Van Lanen Nat. Prod. Rep. 2021 38 1362
5. From dolastatin 13 to cyanopeptolins, micropeptins, and lyngbyastatins: the chemical biology of Ahp-cyclodepsipeptides

Steffen K?cher,Sarah Resch,Till Kessenbrock,Lukas Schrapp,Michael Ehrmann,Markus Kaiser Nat. Prod. Rep. 2020 37 163
6. Design and synthesis of all diastereomers of cyclic pseudo-dipeptides as mimics of cyclic CXCR4 pentapeptide antagonists

Jér?me Cluzeau,Shinya Oishi,Hiroaki Ohno,Zixuan Wang,Barry Evans,Stephen C. Peiper,Nobutaka Fujii Org. Biomol. Chem. 2007 5 1915
7. Water at biomolecular binding interfaces

Zheng Li,Themis Lazaridis Phys. Chem. Chem. Phys. 2007 9 573
8. Chapter 7. Natural polymers – chemistry

Harri L?nnberg Annu. Rep. Prog. Chem. Sect. B: Org. Chem. 1999 95 207
9. Index pages

Nat. Prod. Rep. 1997 14 I1

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